1-(3-Tert-butyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride
Overview
Description
The compound “1-(3-Tert-butyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride” is a chemical compound with the IUPAC name 2-(5-(tert-butyl)-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringNCC1=NC (C (C) (C)C)=NO1. [H]Cl . The InChI code for this compound is 1S/C7H13N3O.ClH/c1-7 (2,3)6-9-5 (4-8)11-10-6;/h4,8H2,1-3H3;1H . Physical And Chemical Properties Analysis
This compound has a molecular weight of 205.69 . It is a solid at room temperature .Scientific Research Applications
Drug Discovery and Development
The compound is utilized in the early stages of drug discovery. Its structure is a part of the 1,2,4-oxadiazole derivatives, which are known for their pharmacological potential. The compound can be used to synthesize novel molecules that may act as lead compounds in drug development .
Pharmacological Research
In pharmacology, this compound serves as a precursor for creating molecules with potential therapeutic effects. Researchers can modify its structure to enhance its interaction with biological targets, such as enzymes or receptors .
Material Science
The compound’s unique structure allows for its use in material science, particularly in the development of new polymers or coatings that require specific chemical properties for stability or reactivity .
Analytical Chemistry
As a standard reference material, this compound aids in the calibration of analytical instruments. It ensures accuracy and precision in quantitative chemical analysis, which is crucial for research and quality control in various industries .
Chemical Synthesis
This compound is involved in synthetic chemistry research, where it’s used as a building block for constructing more complex molecules. Its reactivity can be exploited to create a wide range of chemical entities .
Molecular Biology
In molecular biology, the compound could be used to study protein-ligand interactions. It may help in understanding the binding mechanisms and structure-activity relationships of biological macromolecules .
Environmental Science
Researchers can explore the environmental fate of this compound, including its biodegradability and potential as a bioactive agent against pollutants .
Computational Chemistry
The compound’s structure can be analyzed using computational methods to predict its physical and chemical properties, which is valuable for designing new compounds with desired characteristics .
Safety and Hazards
properties
IUPAC Name |
1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O.ClH/c1-5(9)6-10-7(11-12-6)8(2,3)4;/h5H,9H2,1-4H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFVKQKKEACYYLQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=NO1)C(C)(C)C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Tert-butyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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